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Compound of Interest

Compound Name: 14(2)-Etherolenic acid

Cat. No.: B15549999

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the chemical synthesis of 14(Z)-
Etherolenic acid, a complex ether-linked polyunsaturated fatty acid. The information is
intended for use in research and development settings.

Introduction

14(Z)-Etherolenic acid, with the systematic name (9Z,11E)-12-[(1Z,32)-1,3-
hexadienyloxy]-9,11-dodecadienoic acid, is a specialized fatty acid characterized by an ether
linkage connecting a conjugated diene side chain to a dodecadienoic acid backbone. Ether
lipids, as a class, are known to play significant roles in cellular functions, including membrane
structure, cell signaling, and protection against oxidative stress.[1][2] The unique structure of
14(Z)-Etherolenic acid suggests potential involvement in specific biological pathways, making
its synthesis crucial for further investigation into its physiological and pharmacological
properties. Some isomers of etherolenic acid have demonstrated antimicrobial properties,
highlighting the potential for this class of molecules in drug discovery.

Retrosynthetic Analysis

A convergent retrosynthetic strategy is proposed for the synthesis of 14(Z)-Etherolenic acid.
The target molecule can be disconnected at the ether linkage, leading to two key fragments: a
C12 functionalized dodecadienoic acid derivative (Synth A) and a C6 conjugated hexadienol
derivative (Synth B). The ether linkage can be formed via a Williamson ether synthesis.
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Synth A: (9Z,11E)-12-hydroxydodeca-9,11-dienoic acid derivative

Williamson Ether Synthesis <¢——| 14(Z)-Etherolenic acid

Synth B: (1Z,3Z)-1-bromo-1,3-hexadiene
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Synthesis of Fragment A

12-hydroxydodecanoic acid

Esterification

Methyl 12-hydroxydodecanoate

Oxidation
Synthesis of Fragment B
Methyl 12-oxododecanoate 1-Hexyne
Wittig Reaction Isomerlz‘anon/
Coupling
Methyl (9Z,11E)-12-formyldodeca-9,11-dienoate (Z)-1-Hexen-3-yne
Reduction Hydrobromination
Fragment A: Fragment B:
Methyl (9Z,11E)-12-hydroxydodeca-9,11-dienoate (1Z2,3Z)-1-bromo-1,3-hexadiene
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inal Assembly

Coupling of A and B

Williamson Ether
Synthesis

Methyl ester of 14(Z)-Etherolenic acid

Saponification

14(Z)-Etherolenic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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